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Compound of Interest

Compound Name: 1,2,4-Trichlorobenzene
CAS No.: 63697-18-7
Cat. No.: B7766717
Get Quote
. J

This guide provides essential safety and logistical information for the proper disposal of 1,2,4-
Trichlorobenzene (TCB), tailored for researchers, scientists, and drug development
professionals. Following these procedures is critical to ensure personnel safety and
environmental protection. 1,2,4-Trichlorobenzene is harmful if swallowed, causes skin and
eye irritation, may cause respiratory irritation, and is very toxic to aquatic life with long-lasting
effects.[1][2]

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, ensure all safety precautions have been read
and understood.[1] Always handle 1,2,4-Trichlorobenzene in a well-ventilated area, such as a
chemical fume hood.[1] Emergency eye wash fountains and safety showers must be readily
accessible in the immediate vicinity of any potential exposure.[1][3]

Required Personal Protective Equipment (PPE):
o Hand Protection: Wear protective gloves.[1]

o Eye and Face Protection: Use chemical goggles or safety glasses and a face shield.[1]
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o Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[1][4]

o Respiratory Protection: In case of inadequate ventilation or potential for inhalation of vapors,
wear appropriate respiratory protection.[1]

Quantitative Data and Regulatory Information

The following table summarizes key quantitative data and regulatory thresholds relevant to the
handling and disposal of 1,2,4-Trichlorobenzene. This substance is regulated as a hazardous
waste and a hazardous air pollutant.[3][5]
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Regulatory
Parameter Value T
Context/Significance
Unique identifier for the
CAS Number 120-82-1 ,
chemical substance.[1]
United Nations number for
UN Number 2321 transport of dangerous goods.
[1]
) DOT hazard classification for
Hazard Class 6.1 (Toxic)

transport.[5]

CERCLA Reportable Quantity
(RQ)

100 lbs (45.4 kg)

Spills exceeding this amount
must be reported to the
appropriate federal authorities
(EPA).[5]

OSHA Permissible Exposure
Limit (PEL)

Ceiling Limit: 5 ppm (40

mg/m3)

The concentration that should
not be exceeded during any

part of the working exposure.

[6]

Aquatic Toxicity (Daphnia

EC50: 1.4 - 2.7 mg/L (48h)

Concentration causing an
effect in 50% of the test

magna) population, indicating high
toxicity to aquatic life.[1]
Aquatic Toxicity (Fish - Concentration lethal to 50% of

Pimephales promelas)

LC50: 1.67 - 4.34 mg/L (96h)

the test population.[1]

Step-by-Step Disposal Protocol

This protocol outlines the standard operating procedure for the collection, storage, and disposal

of 1,2,4-Trichlorobenzene waste.

Experimental Protocol: Waste Collection and Storage

» Segregation: Do not mix 1,2,4-Trichlorobenzene waste with other waste streams.[7] Keep it

in its original, properly labeled container whenever possible.[7]
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» Containerization: If the original container is not viable, use a suitable, tightly sealed, and
properly labeled hazardous waste container. Containers must be kept closed when not in
use.[1][7]

o Labeling: Label the waste container clearly with "Hazardous Waste," the full chemical name
"1,2,4-Trichlorobenzene," and the associated hazards (e.g., "Toxic," "Environmental
Hazard").

o Storage: Store the sealed waste container in a designated, cool, dry, and well-ventilated
hazardous waste accumulation area.[1][7] Storage must be away from incompatible
materials such as strong oxidizing agents, acids, and steam.[3][7]

Operational Plan: Spill Management

In the event of a spill, immediate and appropriate action is required to prevent exposure and
environmental contamination.

o Evacuate: Evacuate all non-essential personnel from the immediate spill area.[1][3]
e Ventilate: Ensure the area is well-ventilated.[1]

o Control Ignition Sources: Remove all sources of ignition from the area.[3][4]

o Containment & Cleanup:

o For small spills, absorb the liquid with an inert material such as vermiculite, dry sand, or
earth.[3] Do not use combustible materials.

o Carefully sweep or shovel the absorbed material into a suitable, sealed container for
disposal.[1]

o For large spills, dike the area to contain the spread if it can be done safely.[1]

o Decontamination: Wash the spill area thoroughly after cleanup is complete.[3] A 60-70%
ethanol solution followed by a soap and water wash is recommended for surfaces.[4]

o Disposal of Cleanup Materials: All contaminated materials, including absorbent and personal
protective equipment, must be sealed in a vapor-tight plastic bag and disposed of as
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hazardous waste.[4]

Disposal Plan: Final Disposition

1,2,4-Trichlorobenzene must be disposed of as a hazardous waste in accordance with all
local, state, and federal regulations.[3][7]

e Engage a Licensed Contractor: Arrange for the collection and disposal of the waste through
a licensed hazardous waste disposal company.[7]

 Recommended Disposal Method: The preferred method of disposal is high-temperature
incineration at an authorized facility equipped with an afterburner and an acid scrubber to
neutralize the hazardous decomposition products (e.g., halo acids).[1][7]

o Documentation: Maintain all records and documentation related to the disposal process as
required by your institution and regulatory agencies.

Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 1,2,4-Trichlorobenzene.
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1,2,4-Trichlorobenzene Disposal Workflow

Start: Generation of
1,2,4-TCB Waste

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

l

Step 2: Segregate Waste
Do NOT mix with other chemicals

Step 3: Use a Labeled,
Sealed Hazardous Waste Container

Step 4: Store in Designated
Cool, Dry, Ventilated Area

Contain & Store

in?
Is there a spill? Cleanup Debris

Follow Spill Management Protocol:
1. Evacuate & Ventilate
2. Control Ignition Sources
3. Absorb & Contain
4. Decontaminate

Step 5: Arrange for Pickup
by Licensed Disposal Contractor

Step 6: Final Disposal via
High-Temperature Incineration

End: Disposal Complete
& Documented

Click to download full resolution via product page

Caption: Disposal workflow for 1,2,4-Trichlorobenzene from generation to final disposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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